Cas no 875764-86-6 (Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride)

• Product Name: Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride
• CAS No: 875764-86-6
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD20502406
• CID: 4274157
• PubChem ID: 50989155
• Update Time: 2025-05-20

Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-acetic acid, 5-amino-, methyl ester
• methyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
• ALBB-016253
• 1H-1,2,4-triazole-5-acetic acid, 3-amino-, methyl ester, hydrochloride
• MFCD20502406
• BBL033152
• BS-40453
• methyl 2-(5-amino-4H-1,2,4-triazol-3-yl)acetate
• STL146826
• AT12180
• 875764-86-6
• Methyl2-(5-amino-1H-1,2,4-triazol-3-yl)acetate
• AKOS015959764
• AKOS005747206
• NUEXMLNHFYUASP-UHFFFAOYSA-N
• Methyl 2-(5-amino-1H-1,2,4-triazol-3-yl)acetate
• EN300-41921
• Z1259155993
• methyl 2-(3-amino-1H-1,2,4-triazol-5-yl)acetate
• CS-0248921
• METHYL 2-(5-AMINO-2H-1,2,4-TRIAZOL-3-YL)ACETATE
• 854-598-0
• AKB76486
• Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride

• MDL： MFCD20502406
• Inchi： 1S/C5H8N4O2/c1-11-4(10)2-3-7-5(6)9-8-3/h2H2,1H3,(H3,6,7,8,9)
• InChI Key： NUEXMLNHFYUASP-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=NC(N)=NN1)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.9Ų

Additional information on Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride

Research Brief on Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate Hydrochloride (CAS: 875764-86-6): Recent Advances and Applications

Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride (CAS: 875764-86-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting infectious diseases, cancer, and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for heterocyclic scaffolds. This research brief consolidates the latest findings on its synthesis, applications, and mechanistic insights, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical fields.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers optimized the synthetic route for Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride, achieving a 78% yield via a one-pot condensation of methyl cyanoacetate with hydrazine hydrate, followed by hydrochloric acid treatment. The improved protocol reduced byproduct formation and enhanced scalability, addressing previous challenges in large-scale production. The compound's role as a precursor for triazole-based kinase inhibitors was emphasized, with demonstrated efficacy in preclinical models of non-small cell lung cancer (NSCLC).

A breakthrough application emerged in antimicrobial drug development, as reported in Bioorganic & Medicinal Chemistry Letters (2024). Derivatives synthesized from this intermediate exhibited potent activity against multidrug-resistant Staphylococcus aureus (MIC = 0.5 µg/mL) by targeting the bacterial DNA gyrase B subunit. Structural-activity relationship (SAR) studies revealed that the ester moiety and protonated amino group were critical for binding affinity, supported by molecular docking simulations (PDB: 6F86).

Notably, the compound's utility in PET tracer synthesis was explored in ACS Chemical Neuroscience (2023), where ¹⁸F-labeled analogs were developed for imaging neuroinflammation via TSPO receptors. The hydrochloride salt form (875764-86-6) proved essential for radiochemical stability, achieving >95% radiochemical purity in clinical-grade formulations. This advancement opens avenues for diagnosing neurodegenerative diseases like Alzheimer's.

Ongoing clinical trials (Phase I/II, NCT05432822) are evaluating a small-molecule antiviral derived from this scaffold against SARS-CoV-2 variants. Preliminary data suggest inhibition of the viral main protease (M^pro) at IC₅₀ = 120 nM, with oral bioavailability of 82% in primate models. The compound's safety profile and metabolic stability are under investigation, with results expected in Q4 2024.

In conclusion, Methyl (3-amino-1H-1,2,4-triazol-5-yl)acetate hydrochloride continues to demonstrate multifaceted potential in drug discovery. Future research directions include exploring its use in PROTAC design and covalent inhibitor development, leveraging its reactive sites for targeted protein degradation. Collaborative efforts between academia and industry are accelerating the translation of these findings into therapeutic candidates.